4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline

• IUPAC Name: 4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline
• InChI: InChI=1S/C25H18N2O3S/c28-27(29)24-9-5-4-6-17(24)10-12-22-20-14-15-31-25(20)21-16-19(11-13-23(21)26-22)30-18-7-2-1-3-8-18/h1-13,16H,14-15H2/b12-10+
• InChI Key: MKMAOTFSBXCQRS-ZRDIBKRKSA-N
• Canonical SMILES: C1CSC2=C1C(=NC3=C2C=C(C=C3)OC4=CC=CC=C4)C=CC5=CC=CC=C5[N+](=O)[O-]
• Isomeric SMILES: C1CSC2=C1C(=NC3=C2C=C(C=C3)OC4=CC=CC=C4)/C=C/C5=CC=CC=C5[N+](=O)[O-]
• Molecular Formula: C25H18N2O3S
• Molecular Weight: 426.5 g/mol

Description

4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline is an organic compound that is used in scientific research and laboratory experiments. It is a heterocyclic compound that contains a thiophene ring and a quinoline ring. This compound has numerous applications in the scientific field due to its unique structure and properties.

Scientific Research Applications

4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline has many applications in scientific research. It has been used as a fluorescent probe for the detection of hydrogen sulfide in biological systems. It has also been used as a fluorescent probe for the detection of nitric oxide. Furthermore, it has been used as a fluorescent probe for the detection of reactive oxygen species. Additionally, it has been used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline has a unique structure that enables it to interact with various molecules. When exposed to hydrogen sulfide, the compound undergoes a redox reaction that results in the formation of a fluorescent product. When exposed to nitric oxide, the compound undergoes a redox reaction that results in the formation of a fluorescent product. When exposed to reactive oxygen species, the compound undergoes a redox reaction that results in the formation of a fluorescent product. When exposed to metal ions, the compound undergoes a redox reaction that results in the formation of a fluorescent product.
Biochemical and Physiological Effects
4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline has been shown to be non-toxic and non-mutagenic. It has also been shown to have no effect on cell viability. Furthermore, it has been shown to have no effect on the expression of various genes. Additionally, it has been shown to have no effect on the expression of various proteins.

Advantages and Limitations for Lab Experiments

4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline has several advantages for laboratory experiments. It is a relatively stable compound that is not easily degraded. Furthermore, it is a non-toxic and non-mutagenic compound that has no effect on cell viability or gene expression. Additionally, it is a fluorescent compound that can be used to detect various molecules. However, there are also some limitations to using this compound in laboratory experiments. For example, the fluorescent product that is formed when this compound is exposed to various molecules is relatively weak and may not be easily detected.

Future Directions

There are several potential future directions for 4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline. One potential future direction is to develop a method to increase the sensitivity of the fluorescent product formed when this compound is exposed to various molecules. Additionally, further research could be done to investigate the potential applications of this compound in the pharmaceutical and medical fields. Finally, further research could be done to investigate the potential applications of this compound in the fields of biotechnology and nanotechnology.

Synthesis Methods

4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline can be synthesized via a three-step reaction. The first step involves the reaction between 4-nitrobenzaldehyde and ethyl acetoacetate to form 4-(2-nitrophenyl) ethyl acetoacetate. The second step involves the reaction between 4-(2-nitrophenyl) ethyl acetoacetate and 8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline to form 4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline. The third step involves the hydrolysis of 4-[(E)-2-(2-nitrophenyl)ethenyl]-8-phenoxy-2,3-dihydrothieno[3,2-c]quinoline to form 4-nitrobenzaldehyde and ethyl acetoacetate.